9-[3-(4-Chloro-3-methylphenoxy)propyl]carbazole

• IUPAC Name: 9-[3-(4-chloro-3-methylphenoxy)propyl]carbazole
• InChI: InChI=1S/C22H20ClNO/c1-16-15-17(11-12-20(16)23)25-14-6-13-24-21-9-4-2-7-18(21)19-8-3-5-10-22(19)24/h2-5,7-12,15H,6,13-14H2,1H3
• InChI Key: IJCHEAJVGWNSEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCN2C3=CC=CC=C3C4=CC=CC=C42)Cl
• Molecular Formula: C22H20ClNO
• Molecular Weight: 349.9 g/mol

Description

9-[3-(4-Chloro-3-methylphenoxy)propyl]carbazole: is an organic compound that belongs to the class of carbazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-[3-(4-Chloro-3-methylphenoxy)propyl]carbazole typically involves the following steps:

Preparation of 4-Chloro-3-methylphenol: This compound can be synthesized by the reaction of 3-methylphenol with ammonium chloride and oxone in acetonitrile.

Formation of 4-Chloro-3-methylphenoxypropyl Bromide: The 4-chloro-3-methylphenol is then reacted with 1,3-dibromopropane in the presence of a base such as potassium carbonate to form 4-chloro-3-methylphenoxypropyl bromide.

Coupling with Carbazole: The final step involves the coupling of 4-chloro-3-methylphenoxypropyl bromide with carbazole in the presence of a palladium catalyst under Suzuki-Miyaura coupling conditions.

Industrial Production Methods

Industrial production methods for 9-[3-(4-Chloro-3-methylphenoxy)propyl]carbazole would likely involve large-scale batch or continuous flow processes, utilizing the same synthetic routes but optimized for efficiency, yield, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the carbazole moiety, leading to the formation of carbazole-9,9’-dioxide.

Reduction: Reduction reactions can occur at the phenoxy group, converting the 4-chloro-3-methylphenoxy group to a 4-chloro-3-methylphenol.

Substitution: The chloro group in the phenoxy moiety can be substituted with various nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often require a base such as sodium hydroxide or potassium carbonate.

Major Products

Oxidation: Carbazole-9,9’-dioxide.

Reduction: 4-Chloro-3-methylphenol.

Substitution: Various substituted phenoxy derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Mechanism of Action

The mechanism of action of 9-[3-(4-Chloro-3-methylphenoxy)propyl]carbazole involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various enzymes and receptors, modulating their activity. For example, it may inhibit certain kinases involved in cell proliferation.

Pathways Involved: It can affect signaling pathways related to cell growth, apoptosis, and differentiation, thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-Chloro-3-methylphenoxy)benzoic acid
• 3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid

Uniqueness

Compared to similar compounds, 9-[3-(4-Chloro-3-methylphenoxy)propyl]carbazole stands out due to its unique combination of a carbazole core and a phenoxypropyl side chain. This structure imparts distinct electronic and steric properties, making it particularly useful in applications such as organic electronics and medicinal chemistry.